Cas no 64269-81-4 (1H-Imidazole,2,2'-methylenebis-)

1H-Imidazole,2,2'-methylenebis- is a bis-imidazole derivative characterized by its methylene-bridged structure, which enhances thermal and chemical stability. This compound is primarily utilized as a crosslinking agent or intermediate in polymer synthesis, particularly in epoxy resins and polyurethane systems, where it contributes to improved mechanical properties and heat resistance. Its bifunctional imidazole groups enable efficient curing reactions, making it suitable for high-performance coatings, adhesives, and composite materials. The product exhibits low volatility and compatibility with various matrices, ensuring consistent performance in demanding applications. Its molecular design also allows for tailored reactivity, offering flexibility in formulation adjustments for specific industrial requirements.
1H-Imidazole,2,2'-methylenebis- structure
64269-81-4 structure
Product Name:1H-Imidazole,2,2'-methylenebis-
CAS No:64269-81-4
MF:C7H8N4
MW:148.16522026062
MDL:MFCD08668064
CID:499971
PubChem ID:12365389
Update Time:2025-10-29

1H-Imidazole,2,2'-methylenebis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,2,2'-methylenebis-
    • BIS-(IMIDAZOL-2-YL)-METHANE
    • 1H,1'H-2,2'-methanediyl-bis-imidazole
    • imidazol-2-ylmethane
    • DTXSID60903048
    • di(1H-imidazol-2-yl)methane
    • SCHEMBL1679282
    • NoName_3633
    • CID 12365389
    • bis(imidazol-2-yl)methane
    • 2-(1H-IMIDAZOL-2-YLMETHYL)-1H-IMIDAZOLE
    • AKOS006291728
    • 64269-81-4
    • DB-297072
    • MDL: MFCD08668064
    • Inchi: 1S/C7H8N4/c1-2-9-6(8-1)5-7-10-3-4-11-7/h1-4H,5H2,(H,8,9)(H,10,11)
    • InChI Key: DKWVMFVZPTZPJE-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1CC1=NC=CN1

Computed Properties

  • Exact Mass: 148.07500
  • Monoisotopic Mass: 148.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 57.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.323±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 235 º C (decomposition)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Soluble (759 g/l) (25 º C),
  • PSA: 57.36000
  • LogP: 0.72360
  • Vapor Pressure: No data available

1H-Imidazole,2,2'-methylenebis- Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Imidazole,2,2'-methylenebis- Pricemore >>

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1H-Imidazole,2,2'-methylenebis- Related Literature

Additional information on 1H-Imidazole,2,2'-methylenebis-

1H-Imidazole, 2,2'-methylenebis (CAS No. 64269-81-4): A Comprehensive Overview

The compound 1H-Imidazole, 2,2'-methylenebis (CAS No. 64269-81-4) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound is characterized by its imidazole ring system, which is a five-membered aromatic ring containing two nitrogen atoms. The methylenebis substituent further enhances its structural complexity and functional versatility. Recent advancements in synthetic methodologies and computational chemistry have shed new light on the properties and applications of this compound.

Imidazoles are widely recognized for their unique electronic properties and ability to form stable complexes with metal ions. The methylenebis derivative of imidazole introduces additional functionality by incorporating a methylene group that can participate in various chemical reactions. This makes 1H-Imidazole, 2,2'-methylenebis an attractive candidate for applications in catalysis, material science, and drug discovery. For instance, researchers have explored its potential as a ligand in transition metal complexes, which are pivotal in industrial catalytic processes.

Recent studies have focused on the synthesis of 1H-Imidazole, 2,2'-methylenebis through innovative routes that enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction but also minimizes side reactions. This method has been documented in several peer-reviewed journals, highlighting its efficiency and scalability for large-scale production.

In terms of applications, 1H-Imidazole, 2,2'-methylenebis has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with metals like copper and nickel makes it a valuable component in the creation of metal-organic frameworks (MOFs). These frameworks are being explored for their potential in gas storage, catalysis, and sensing technologies. Additionally, its role as an intermediate in the synthesis of more complex organic molecules has been well-documented.

The electronic properties of 1H-Imidazole, 2,2'-methylenebis have also been studied extensively using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits favorable π-conjugation characteristics, which contribute to its stability and reactivity. Such insights are crucial for designing new materials with tailored electronic properties.

Furthermore, 1H-Imidazole, 2,2'-methylenebis has garnered attention in the pharmaceutical industry due to its potential as a building block for bioactive compounds. Its ability to form hydrogen bonds and coordinate with biological macromolecules makes it a promising candidate for drug design. Recent research has explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent.

In conclusion, 1H-Imidazole, 2,2'-methylenebis (CAS No. 64269-81-4) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new properties and applications, this compound is poised to play an even greater role in advancing scientific and technological frontiers.

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